5-(2-Chlorophenyl)-1,2-dihydro-2-oxo-3-pyridinecarbonitrile

• CAS RN: 76053-37-7
• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 5-(2-chlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-11-4-2-1-3-10(11)9-5-8(6-14)12(16)15-7-9/h1-5,7H,(H,15,16)
• InChI Key: VMCOLWGOURJNRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CNC(=O)C(=C2)C#N)Cl

Description

5-(2-Chlorophenyl)-1,2-dihydro-2-oxo-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the manner described in Example 6, a solution of 48.6 g. of sodium methoxide and 42.0 g. of cyanoacetamide in 1000 ml. of methanol and 93.6 g. of 2-(2-chlorophenyl)-3-(dimethylamino)-2-propenal is refluxed for 16 hours to yield 30.0 g. of a tan solid. The solid is recrystallized from ethanol to yield the product of the Example as white needles, m.p. 252°-254° C.